Cas no 66398-52-5 (2-hydroxysuccinamate)

2-hydroxysuccinamate structure
2-hydroxysuccinamate structure
Product Name:2-hydroxysuccinamate
CAS No:66398-52-5
MF:C4H7NO4
MW:133.102681398392
CID:963910
PubChem ID:106688
Update Time:2025-04-19

2-hydroxysuccinamate Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxysuccinamate
    • Butanoic acid, 4-amino-2-hydroxy-4-oxo-
    • 4-Amino-2-hydroxy-4-oxobutanoic acid
    • DTXSID40871453
    • 66398-52-5
    • AKOS006341735
    • SCHEMBL285359
    • 2-hydroxysuccinamic acid
    • Inchi: 1S/C4H7NO4/c5-3(7)1-2(6)4(8)9/h2,6H,1H2,(H2,5,7)(H,8,9)
    • InChI Key: RTTYFXMXRFYCHM-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CC(N)=O

Computed Properties

  • Exact Mass: 133.03751
  • Monoisotopic Mass: 133.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.9
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Density: 1.514±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 147.5 ºC
  • Boiling Point: 245.59°C (rough estimate)
  • Flash Point: 259.7°C
  • Refractive Index: 1.4540 (estimate)
  • Solubility: Soluble (948 g/l) (25 º C),
  • PSA: 100.62
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